Cas no 1869263-38-6 ((4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone)

• Product Name: (4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone
• CAS No: 1869263-38-6
• MF: C₉H₁₄F₂N₂O₂
• MW: 220.216469287872
• CID: 5719843
• PubChem ID: 120346657
• Update Time: 2025-06-14

(4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (4,4-difluoropyrrolidin-2-yl)(morpholino)methanone
• (4,4-difluoropyrrolidin-2-yl)-morpholin-4-ylmethanone
• AKOS026707544
• F1907-2168
• 1869263-38-6
• Methanone, (4,4-difluoro-2-pyrrolidinyl)-4-morpholinyl-
• (4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone

• Inchi： 1S/C9H14F2N2O2/c10-9(11)5-7(12-6-9)8(14)13-1-3-15-4-2-13/h7,12H,1-6H2
• InChI Key： UDPBQZASSAJTEH-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(N2CCOCC2)=O)C1)F

Computed Properties

• Exact Mass: 220.10233402g/mol
• Monoisotopic Mass: 220.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 5.92±0.10(Predicted)

Additional information on (4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone

Comprehensive Overview of (4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone (CAS No. 1869263-38-6)

(4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone (CAS No. 1869263-38-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 4,4-difluoropyrrolidine core with a morpholine moiety, linked via a carbonyl group. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential as a bioisostere for optimizing drug candidates, given the growing demand for fluorine-containing compounds in medicinal chemistry.

The compound's CAS No. 1869263-38-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in synthetic chemistry. Its difluoropyrrolidine segment is notable for enhancing metabolic stability and membrane permeability, traits highly sought after in the development of kinase inhibitors and GPCR-targeted therapeutics. Recent trends in AI-driven drug design have further amplified interest in such scaffolds, as computational models prioritize fluorinated building blocks for their predictable ADME profiles.

From a synthetic perspective, (4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone exemplifies modern strategies in late-stage functionalization. The incorporation of fluorine atoms at the 4-position of the pyrrolidine ring is achieved via advanced fluorination techniques, a topic widely discussed in journals like Organic Letters. This aligns with the industry's shift toward green chemistry, where selective fluorination minimizes waste and improves atom economy—a key concern for sustainable manufacturing.

Applications of this compound extend beyond pharmaceuticals. Its morpholine component is a versatile motif in agrochemicals, particularly in designing crop protection agents with improved environmental persistence. Patent analyses reveal a surge in filings referencing similar structures, underscoring their commercial potential. Additionally, the compound's role in PET radiopharmaceuticals is under exploration, leveraging fluorine-18 isotopes for diagnostic imaging—a hotspot in precision medicine.

Quality control of CAS No. 1869263-38-6 demands rigorous analytical validation. HPLC and LC-MS are commonly employed to verify purity, while ¹⁹F-NMR spectra provide critical insights into fluorine positioning. These protocols address the increasing regulatory emphasis on impurity profiling, especially for GMP-grade intermediates. Suppliers often highlight such data to meet the stringent requirements of contract research organizations (CROs) and pharma innovators.

In summary, (4,4-Difluoropyrrolidin-2-yl)(morpholino)methanone represents a convergence of cutting-edge synthetic chemistry and applied life sciences. Its dual functionality—bridging fluorine chemistry and heterocyclic design—positions it as a critical tool for addressing challenges in drug development and beyond. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's utility is poised to expand further.